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Compound of Interest

Compound Name: 4-Allylbenzaldehyde

CAS No.: 77785-94-5

Cat. No.: B1660513

Get Quote

Technical Monograph: 4-Allylbenzaldehyde
CAS Registry Number: 25444-66-2 (primary), 77785-94-5 (related citations) Synonyms:p-

Allylbenzaldehyde; 4-(2-Propenyl)benzaldehyde; 4-(Prop-2-en-1-yl)benzaldehyde Molecular

Formula: C₁₀H₁₀O Molecular Weight: 146.19 g/mol

Part 1: Executive Summary & Physicochemical
Profile
4-Allylbenzaldehyde is a bifunctional aromatic building block characterized by two distinct

reactive centers: an electrophilic formyl group (aldehyde) and a nucleophilic allylic alkene. Its

utility in drug discovery stems from its ability to serve as a "lynchpin" scaffold—allowing

divergent synthesis at either the carbonyl (e.g., reductive amination, Wittig olefination) or the

alkene (e.g., olefin metathesis, hydroboration).

Due to the presence of the aldehyde moiety, this compound is air-sensitive (susceptible to

autoxidation to 4-allylbenzoic acid) and requires rigorous exclusion of oxygen during storage

and handling.
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Physicochemical Data Table
Property Value / Description Source/Note

Physical State Liquid @25°C

Color Colorless to pale yellow Darkens upon oxidation

Boiling Point 220–225 °C (Predicted)
Est.[1][2] based on p-

Allylanisole (216°C)

Density 1.058 g/mL Predicted

Solubility
Soluble in DCM, THF, EtOAc;

Insoluble in Water
Lipophilic profile

Flash Point > 95 °C (Closed Cup) Class IIIB Combustible Liquid

Refractive Index ~1.54–1.56 Aromatic conjugation

Part 2: Hazard Identification & Toxicology (GHS)[3]
As a fine chemical intermediate, specific toxicological endpoints (LD50) may not be established

in public databases. The following classification is derived from Structure-Activity Relationship

(SAR) analysis of structural analogs (Benzaldehyde, 4-Allylanisole).

GHS Classification (Predicted)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Skin Sensitization: Category 1 (H317) – High Probability due to aldehyde moiety.

Risk Assessment Logic
The following decision tree illustrates the safety logic for handling 4-Allylbenzaldehyde,

prioritizing the "Sensitizer" and "Oxidation" risks.
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Risk Assessment
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Figure 1: Risk assessment workflow emphasizing respiratory protection and oxidation

prevention.

Part 3: Handling, Storage, & Stability Protocols
The Core Challenge: Autoxidation
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Like most aromatic aldehydes, 4-Allylbenzaldehyde oxidizes rapidly in air. The allyl group

adds a secondary risk of radical polymerization or isomerization if exposed to light or radical

initiators.

Stability Rule:

Protocol 1: Inert Atmosphere Handling (Schlenk
Technique)
Objective: Transfer liquid 4-Allylbenzaldehyde without introducing atmospheric oxygen.

Preparation: Flame-dry all glassware (flasks, syringes) under vacuum and backfill with dry

Nitrogen or Argon (

) three times.

Septum Integrity: Ensure the source bottle is sealed with a fresh PTFE-faced silicone

septum.

Pressure Equalization: Insert a nitrogen bleed needle into the source bottle before

withdrawing liquid to prevent vacuum formation.

Transfer: Use a gas-tight syringe (Hamilton type) or a cannula for larger volumes.

Quenching: Any residue on needle tips should be quenched in a beaker of dilute NaOH

(neutralizes potential acid formation) before disposal.

Protocol 2: Storage
Temperature: 2–8 °C (Refrigerated).

Atmosphere: Store under Argon. Argon is heavier than air and provides a better "blanket" for

the liquid surface than Nitrogen.

Container: Amber glass vials (UV protection) with Teflon-lined caps.
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Figure 2: Critical storage workflow to prevent autoxidation and degradation.

Part 4: Synthetic Utility in Drug Development
4-Allylbenzaldehyde is a versatile "lynchpin" in medicinal chemistry. The following protocol

demonstrates a standard application: Suzuki-Miyaura Coupling to generate the scaffold,

followed by reductive amination.

Synthetic Route: Generation of 4-Allylbenzaldehyde
If the compound is not commercially available, it is best synthesized via Stille Coupling or

Suzuki Coupling to preserve the aldehyde functionality.

Reaction:4-Bromobenzaldehyde + Allyltributylstannane

4-Allylbenzaldehyde

Step-by-Step Synthesis Protocol
Setup: Charge a flame-dried Schlenk flask with 4-bromobenzaldehyde (1.0 eq) and

(0.05 eq) under Argon.

Solvent: Add anhydrous Toluene (degassed).

Reagent: Add Allyltributylstannane (1.1 eq) via syringe.

Reflux: Heat to 100°C for 12–16 hours. Monitor by TLC (System: Hexane/EtOAc 9:1).

Workup: Cool to RT. Quench with aqueous KF (Potassium Fluoride) to precipitate tin

residues. Filter through Celite.
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Purification: Flash column chromatography (Silica gel). Note: Aldehydes can streak on silica;

use 1% Et3N if necessary to buffer.

Data Visualization: Reaction Scope
The diagram below illustrates the divergent synthesis potential of 4-Allylbenzaldehyde.
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Figure 3: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Part 5: Emergency Response & Waste Management
First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes.[3][4] Remove contact lenses.[3][4]

[5] Seek medical attention (Aldehydes can cause corneal damage).

Skin Contact: Wash with soap and water.[3][4][5] If sensitization (redness/itching) occurs,

discontinue work with the compound permanently.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Control
Evacuate: Remove ignition sources.

Absorb: Use vermiculite or sand. Do not use combustible materials (sawdust) as aldehydes

have a flash point.
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Neutralize: Wash the spill area with a dilute bisulfite solution (forms a water-soluble adduct

with the aldehyde).

Waste Disposal[5]
Category: Organic Solvents (Non-Halogenated).

Note: Do not mix with strong oxidizers (Nitric acid, Peroxides) in the waste stream to avoid

exothermic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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